Cas no 1805204-37-8 (4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805204-37-8
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4845504
• Update Time: 2025-10-29

4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)5-3-15-6(8(11,12)13)1-4(5)2-14/h1,3,7H
• InChI Key： NDFBVBIBWLXWSD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805204-37-8)

4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine, with the CAS number 1805204-37-8, is a highly versatile and potent compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a trifluoromethyl substituent, all attached to a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The cyano group in 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The difluoromethyl and trifluoromethyl groups, on the other hand, are fluorinated substituents that enhance the compound's lipophilicity and metabolic stability. These properties make 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine an attractive candidate for various applications, particularly in the development of novel drugs and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is no exception. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool for probing biological pathways and developing therapeutic agents.

One of the key areas of research involving 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine derivatives exhibited selective inhibition of certain kinases, suggesting their potential as lead compounds for drug discovery.

Beyond its role as a kinase inhibitor, 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that compounds with similar structural features to 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine can modulate inflammatory responses by inhibiting key mediators such as cytokines and chemokines.

The synthesis of 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-trifluoromethylpyridine with difluoroiodoethane followed by cyanation. This method provides high yields and good purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for the introduction of various functional groups, enabling the development of a wide range of derivatives with tailored properties.

In addition to its pharmaceutical applications, 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has also found use in agrochemical research. Fluoro-substituted pyridines are known for their insecticidal and fungicidal activities, making them valuable components in crop protection formulations. The unique combination of functional groups in 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine enhances its bioactivity against pests and pathogens, potentially leading to more effective and environmentally friendly agrochemicals.

The safety profile of 4-Cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is another important consideration in its development as a commercial product. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, which are crucial factors for ensuring its safety in both human and environmental applications. However, further research is needed to fully understand its long-term effects and potential risks.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-(trifluorometh‌yl)pyridine (CAS No. 1805204-37-8) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and optimization. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapeutic agents and crop protection solutions.